molecular formula C8H12N2O2S B8622887 N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide

N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide

Cat. No. B8622887
M. Wt: 200.26 g/mol
InChI Key: ISGNGYZFQLRVPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide is a useful research compound. Its molecular formula is C8H12N2O2S and its molecular weight is 200.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[(pyridin-3-yl)methyl]ethane-1-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C8H12N2O2S

Molecular Weight

200.26 g/mol

IUPAC Name

N-(pyridin-3-ylmethyl)ethanesulfonamide

InChI

InChI=1S/C8H12N2O2S/c1-2-13(11,12)10-7-8-4-3-5-9-6-8/h3-6,10H,2,7H2,1H3

InChI Key

ISGNGYZFQLRVPA-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)NCC1=CN=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3-Aminomethylpyridine (2.15 g, 19.88 mmol) was dissolved in 40 ml dichloromethane. Ethanesulfonyl chloride (2.56 g, 19.9 mmol) was added to the mixture and stirred for 18 h. To the resultant precipitate was added 40 ml diethyl ether and decanted from the solid. The solid was partitioned between a mixture of 100 ml dichloromethane/20 ml isopropyl alcohol and 20 ml of a saturated sodium bicarbonate solution. The organic layer was separated and the aqueous phase extracted twice with the 80/20 mixture of dichloromethane/isopropyl alcohol. The organic layers were combined, dried over sodium sulfate, filtered, and concentrated in vacuo to afford the title compound. 1H NMR: 8.67 (s,1H), 8.60 (d,1H,J=4 Hz), 7.90 (m,1H), 7.42 (m,1H), 5.77 (t,1H,J=6 Hz), 4.38 (d,2H,J=6 Hz), 3.07 (t,2H,J=8 Hz), 1.38 (t,3H,J=8 Hz). MS calcd. 200.2; MS (M+1) 201.1.
Quantity
2.15 g
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40 mL
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2.56 g
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resultant precipitate
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0 (± 1) mol
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40 mL
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reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

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